1-(3,4,5-triethoxybenzoyl)benzo[c]isothiazol-3(1H)-one

• IUPAC Name: 1-(3,4,5-triethoxybenzoyl)-2,1-benzothiazol-3-one
• InChI: InChI=1S/C20H21NO5S/c1-4-24-16-11-13(12-17(25-5-2)18(16)26-6-3)19(22)21-15-10-8-7-9-14(15)20(23)27-21/h7-12H,4-6H2,1-3H3
• InChI Key: ZVEUYMPQDFYJKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N2C3=CC=CC=C3C(=O)S2
• Molecular Formula: C20H21NO5S
• Molecular Weight: 387.5 g/mol
• CAS No.: 877811-78-4

Description

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and other relevant factors.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties may include reactivity, acidity or basicity, and redox potential.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• 1-(3,4,5-triethoxybenzoyl)benzo[c]isothiazol-3(1H)-one derivatives have been synthesized and tested for their antimicrobial activities. One study reports the synthesis of novel 2-hydroxyethylbenzo[d]isothiazol-3(2H)-one aliphatic acid esters, demonstrating significant anti-bacterial activities, particularly against Gram-positive bacteria (Qiang, 2013).

Chemical Structure and Spectroscopic Analysis

• Comprehensive 1H and 13C NMR spectral assignments for benzo[d]isothiazole derivatives, including the compound , were accomplished using various 1D and 2D NMR techniques. This study provides deep insights into the structural and chemical properties of these compounds (Incerti et al., 2008).

Antioxidant Properties

• Research on 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, which are chemically related to this compound, has shown potential antioxidant activities. These activities were assessed through various methods, comparing to standard antioxidants (Yüksek et al., 2015).

Bioactivity and Industrial Applications

• Studies have synthesized and characterized derivatives of benzo[d]isothiazol-3(2H)-one, showing good antimicrobial activity. These compounds have potential as industrial microbiocides, with applications in antifungal and antibacterial domains (Xu et al., 2011).

Mechanism of Action

Target of Action

The primary targets of the compound “1-(3,4,5-triethoxybenzoyl)benzo[c]isothiazol-3(1H)-one” are currently unknown

Biochemical Pathways

Without knowledge of the compound’s targets, it is challenging to summarize the biochemical pathways affected by this compound . Once the targets are identified, it will be possible to map out the pathways in which they are involved and understand the downstream effects of the compound’s action.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . These effects would be determined by the compound’s mode of action and the biochemical pathways it affects.

Safety and Hazards

This involves studying the toxicity, flammability, environmental impact, and other hazards associated with the compound.

Future Directions

This involves discussing potential future research directions or applications for the compound.